Cas no 1361890-45-0 (2-(2,5-Dichlorophenyl)pyridine-5-acetonitrile)

• Product Name: 2-(2,5-Dichlorophenyl)pyridine-5-acetonitrile
• CAS No: 1361890-45-0
• MF: C₁₃H₈Cl₂N₂
• MW: 263.122020721436
• CID: 4912714
• Update Time: 2025-11-05

2-(2,5-Dichlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C13H8Cl2N2/c14-10-2-3-12(15)11(7-10)13-4-1-9(5-6-16)8-17-13/h1-4,7-8H,5H2
• InChI Key： ZEPCVLBFWZJNJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(CC#N)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,5-Dichlorophenyl)pyridine-5-acetonitrile

2-(2,5-Dichlorophenyl)pyridine-5-acetonitrile

2-(2,5-Dichlorophenyl)pyridine-5-acetonitrile is a compound with the CAS number 1361890-45-0, which has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a cyano group and a dichlorophenyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of 2-(2,5-Dichlorophenyl)pyridine-5-acetonitrile in drug discovery and development. Its structure allows for interactions with biological targets such as enzymes and receptors, making it a promising candidate for therapeutic agents. For instance, researchers have explored its role as a histone acetyltransferase (HAT) inhibitor, which could be beneficial in treating diseases associated with histone acetylation dysregulation, such as cancer and neurodegenerative disorders.

The synthesis of 2-(2,5-Dichlorophenyl)pyridine-5-acetonitrile involves a multi-step process that typically begins with the preparation of the dichlorophenyl derivative. This is followed by cyclization to form the pyridine ring and subsequent introduction of the cyano group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of applications, 2-(2,5-Dichlorophenyl)pyridine-5-acetonitrile has shown promise in the field of materials science. Its electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Additionally, its ability to act as a coordinating ligand has led to its exploration in catalysis and metalloorganic frameworks (MOFs).

Another area where 2-(2,5-Dichlorophenyl)pyridine-5-acetonitrile has demonstrated potential is in agrochemicals. Its ability to inhibit key enzymes involved in plant growth regulation has made it a candidate for herbicides and pesticides. However, extensive toxicity studies are required to ensure its safe use in agricultural settings.

The chemical stability of 2-(2,5-Dichlorophenyl)pyridine-5-acetonitrile under various conditions has also been a focus of recent research. Studies have shown that the compound exhibits good thermal stability and resistance to oxidation, making it suitable for applications requiring prolonged exposure to harsh conditions.

In conclusion, 2-(2,5-Dichlorophenyl)pyridine-5-acetonitrile (CAS No: 1361890-45-0) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties emerge, this compound is expected to play an increasingly important role in advancing scientific and technological innovations.